Cas no 895360-66-4 (1-{2-(3-Chlorobenzyl)thio-5,7-dimethyl-1,2,4triazolo1,5-apyrimidin-6-yl}ethanone)

• Product Name: 1-{2-(3-Chlorobenzyl)thio-5,7-dimethyl-1,2,4triazolo1,5-apyrimidin-6-yl}ethanone
• CAS No: 895360-66-4
• MF: C₁₆H₁₅ClN₄OS
• MW: 346.834500551224
• MDL: MFCD08076075
• CID: 3121105
• PubChem ID: 8073590
• Update Time: 2025-04-21

1-{2-(3-Chlorobenzyl)thio-5,7-dimethyl-1,2,4triazolo1,5-apyrimidin-6-yl}ethanone Chemical and Physical Properties

Names and Identifiers

• <br>1-(2-((3-Chlorobenzyl)thio)-5,7-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidin-6- yl)ethanone
• ethanone, 1-[2-[[(3-chlorophenyl)methyl]thio]-5,7-dimethyl[1,2,4]triazolo[1,5-a]pyrimidin-6-yl]-
• 895360-66-4
• STK250721
• 1-(2-{[(3-chlorophenyl)methyl]sulfanyl}-5,7-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidin-6-yl)ethan-1-one
• 1-[2-[(3-chlorophenyl)methylsulfanyl]-5,7-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidin-6-yl]ethanone
• 1-(2-((3-Chlorobenzyl)thio)-5,7-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidin-6-yl)ethanone
• 1-(2-((3-Chlorobenzyl)thio)-5,7-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidin-6-yl)ethan-1-one
• CS-0316954
• LS-05632
• H32123
• 1-{2-[(3-chlorobenzyl)sulfanyl]-5,7-dimethyl[1,2,4]triazolo[1,5-a]pyrimidin-6-yl}ethanone
• 1-{2-[(3-chlorobenzyl)thio]-5,7-dimethyl[1,2,4]triazolo[1,5-a]pyrimidin-6-yl}ethanone
• ALBB-017359
• 1-[2-[(3-CHLOROBENZYL)THIO]-5,7-DIMETHYL[1,2,4]TRIAZOLO[1,5-A]PYRIMIDIN-6-YL]ETHANONE
• AKOS002306845
• 1-{2-[(3-Chlorobenzyl)thio]-5,7-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidin-6-yl}ethanone
• MFCD08076075
• SCHEMBL23657845
• 1-(2-[(3-Chlorobenzyl)thio]-5,7-dimethyl[1,2,4]triazolo[1,5-a]pyrimidin-6-yl)ethanone
• 1-{2-(3-Chlorobenzyl)thio-5,7-dimethyl-1,2,4triazolo1,5-apyrimidin-6-yl}ethanone

• MDL： MFCD08076075
• Inchi： 1S/C16H15ClN4OS/c1-9-14(11(3)22)10(2)21-15(18-9)19-16(20-21)23-8-12-5-4-6-13(17)7-12/h4-7H,8H2,1-3H3
• InChI Key： PWQACXAMHCOECZ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CSC1N=C2N=C(C)C(C(C)=O)=C(C)N2N=1

Computed Properties

• Exact Mass: 346.0655100Da
• Monoisotopic Mass: 346.0655100Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 85.5Ų

1-{2-(3-Chlorobenzyl)thio-5,7-dimethyl-1,2,4triazolo1,5-apyrimidin-6-yl}ethanone Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyrimidines